N-(3-fluorophenyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide

• IUPAC Name: N-(3-fluorophenyl)-4-(4-nitrophenyl)sulfonylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H17FN4O4S2/c18-13-2-1-3-14(12-13)19-17(27)20-8-10-21(11-9-20)28(25,26)16-6-4-15(5-7-16)22(23)24/h1-7,12H,8-11H2,(H,19,27)
• InChI Key: TXGXDDPXTSZLRK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=S)NC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H17FN4O4S2
• Molecular Weight: 424.5 g/mol

Description

N-(3-fluorophenyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide, commonly known as FNPPA, is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has attracted attention due to its unique structure and potential biological activity.

Mechanism of Action

The mechanism of action of FNPPA is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, and to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in energy metabolism.
Biochemical and Physiological Effects:
FNPPA has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation, oxidative stress, and insulin resistance in animal models. FNPPA has also been shown to inhibit the growth of cancer cells and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

FNPPA has several advantages for lab experiments, including its stability and solubility in various solvents. However, FNPPA has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on FNPPA include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the evaluation of its safety and toxicity in vivo.

Scientific Research Applications

FNPPA has been studied for its potential biological activity and has shown promising results in various scientific research applications. It has been reported to have anti-inflammatory, anti-tumor, and anti-diabetic effects. FNPPA has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.